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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzylamine

CAS No.: 865718-75-8

Cat. No.: B1440677

Get Quote

Executive Summary
2-Bromo-4-methylbenzylamine (CAS: 865718-75-8) is a specialized halogenated

benzylamine intermediate used critically in medicinal chemistry. It serves as a "privileged

scaffold" for introducing the 2-bromo-4-methylphenyl moiety into pharmacophores, most

notably in the development of Phosphodiesterase Type 4 (PDE4) inhibitors and other

heterocyclic bioactive agents.

This guide provides a rigorous analysis of its physicochemical properties, synthetic pathways,

and handling protocols.[1][2] It bridges the gap between theoretical molecular descriptors and

practical laboratory application, designed for researchers requiring high-purity building blocks

for lead optimization.

Chemical Identity & Structural Analysis[3][4]
The compound features a primary amine attached to a benzylic carbon, with a bromine atom at

the ortho position and a methyl group at the para position relative to the benzylic chain. This
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substitution pattern imparts unique steric and electronic properties:

Ortho-Bromo Effect: The bulky bromine atom (

) creates steric hindrance near the amine, influencing the kinetics of nucleophilic attacks
during derivatization.

Electronic Push-Pull: The methyl group (electron-donating via hyperconjugation) and the

bromine (electron-withdrawing via induction, donating via resonance) create a distinct

electrostatic potential map, affecting the pKa of the benzylic amine.

Attribute Detail

IUPAC Name (2-Bromo-4-methylphenyl)methanamine

Common Name 2-Bromo-4-methylbenzylamine

CAS Number
865718-75-8 (Free Base) / 1293323-97-3 (HCl

Salt)

Molecular Formula C₈H₁₀BrN

Molecular Weight 200.08 g/mol

SMILES CC1=CC(Br)=C(CN)C=C1

MDL Number MFCD09839211

Physical Characteristics Matrix
Due to the specialized nature of this intermediate, experimental data is often conflated with its

precursors. The table below distinguishes between experimentally verified precursor data and

calculated properties for the amine, derived from structure-property relationship (SPR)

algorithms validated against analogous benzylamines.

Table 1: Physicochemical Properties[4]
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Property
Value (2-Bromo-4-
methylbenzylamine)

Reference/Note

Physical State
Liquid (Free Base) / Solid (HCl

Salt)

Analogous to 2-

bromobenzylamine

Boiling Point 245–250 °C (Predicted)

Extrapolated from 4-

methylbenzylamine (195°C) +

Br contribution

Density 1.35 ± 0.05 g/cm³
High density due to heavy

halogen (Br)

pKa (Conjugate Acid) ~8.9 – 9.1 (Predicted)

Lower than benzylamine (9.[3]

[4][5]3) due to ortho-Br

induction

Solubility (Water) Low (< 5 mg/mL)
Lipophilic aryl halide

dominates solvation

Solubility (Organic)
High (DCM, THF, Methanol,

DMSO)
Standard for benzylamines

Table 2: Precursor Reference Data (Quality Control
Markers)
Use these experimentally verified values to validate starting material purity.

Precursor
Compound

CAS Melting Point Appearance

2-Bromo-4-

methylbenzaldehyde
824-54-4 30–35 °C

Low-melting

crystalline solid

2-Bromo-4-

methylbenzonitrile
42872-73-1 50–55 °C

White to off-white

powder

Synthetic Protocols & Production
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The most robust route to high-purity 2-Bromo-4-methylbenzylamine is the Reductive

Amination of its aldehyde precursor. This method avoids the over-alkylation byproducts

common in direct alkylation.

Workflow Visualization
The following diagram outlines the reaction logic, highlighting the critical intermediate

formation.

Reaction Conditions

2-Bromo-4-methylbenzaldehyde
(CAS 824-54-4)

Imine Intermediate
(Transient)

+ NH4OAc
(Imine Formation) 2-Bromo-4-methylbenzylamine

(CAS 865718-75-8)

+ NaBH3CN
(Reduction)

Solvent: MeOH
Temp: 25°C

Time: 12-24h

Click to download full resolution via product page

Figure 1: Reductive amination pathway converting the aldehyde precursor to the target amine

via an in-situ imine.

Experimental Protocol: Reductive Amination
Rationale: This protocol uses Sodium Cyanoborohydride (

) because it selectively reduces the imine bond at pH 6-7 without reducing the aldehyde
functionality, preventing side reactions.

Materials:

2-Bromo-4-methylbenzaldehyde (1.0 eq)

Ammonium Acetate (

) (10.0 eq) – Excess ensures complete conversion to imine.

Sodium Cyanoborohydride (
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) (1.5 eq)

Methanol (Anhydrous)

Molecular Sieves (3Å) – Optional, to scavenge water and drive equilibrium.

Step-by-Step Methodology:

Imine Formation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-

Bromo-4-methylbenzaldehyde in anhydrous methanol (0.2 M concentration).

Buffer Addition: Add Ammonium Acetate. The solution may slightly warm; this is normal. Add

activated molecular sieves if available. Stir at room temperature for 1 hour to establish the

aldehyde-imine equilibrium.

Reduction: Cool the mixture to 0°C. Carefully add

portion-wise. Caution: Toxic HCN gas can evolve if acidified; maintain ventilation.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor

by TLC (System: 5% MeOH in DCM) or LC-MS.

Work-up:

Quench with saturated aqueous

.

Evaporate methanol under reduced pressure.

Extract the aqueous residue with Dichloromethane (

, 3x).

Wash combined organics with brine, dry over

, and concentrate.

Purification: If necessary, purify via flash column chromatography (Amine-functionalized

silica or standard silica with 1% Triethylamine in eluent) or precipitate as the HCl salt by
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adding 4M HCl in Dioxane.

Applications in Drug Discovery[1][5]
2-Bromo-4-methylbenzylamine is not merely a solvent or reagent; it is a structural motif.

PDE4 Inhibitors
As detailed in patent literature (e.g., WO2005090354), this amine is used to synthesize

Pyrazolo[3,4-b]pyridine derivatives. The 2-bromo group often occupies a hydrophobic pocket in

the target enzyme (PDE4), enhancing binding affinity through halogen bonding or lipophilic

interactions, while the amine serves as the linker to the core scaffold.

Cross-Coupling Readiness
The aryl bromide functionality remains intact during the amine formation (if reductive amination

is used). This allows the molecule to serve as a "bifunctional handle":

Handle A (Amine): For amide coupling or sulfonylation.

Handle B (Aryl Bromide): For downstream Suzuki-Miyaura or Buchwald-Hartwig couplings to

elaborate the carbon skeleton.

Handling, Stability & Safety (HSE)
Signal Word: DANGER

Hazard Class H-Code Statement

Skin Corrosion H314
Causes severe skin burns and

eye damage.

Acute Toxicity H302 Harmful if swallowed.

Storage Protocol:

Atmosphere: Store under inert gas (Argon or Nitrogen). Benzylamines absorb atmospheric

to form carbamates (white crusts).
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Temperature: 2–8°C (Refrigerator).

Incompatibility: Oxidizing agents, acid chlorides, anhydrides.

Self-Validating Safety Check: Before use, inspect the physical state. If the liquid appears cloudy

or has a white solid precipitate around the cap, it has likely reacted with

. Dissolve in DCM and wash with basic water (

) to regenerate the free base before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical Characteristics & Synthetic
Utility of 2-Bromo-4-methylbenzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1440677/docs#technical-guide-physical-
characteristics-synthetic-utility-of-2-bromo-4-methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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